Ethyl 4-[3-methyl-7-[(3-methylphenyl)methyl]-2,6-dioxopurin-8-yl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[3-methyl-7-[(3-methylphenyl)methyl]-2,6-dioxopurin-8-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H26N6O4/c1-4-31-21(30)26-10-8-25(9-11-26)19-22-17-16(18(28)23-20(29)24(17)3)27(19)13-15-7-5-6-14(2)12-15/h5-7,12H,4,8-11,13H2,1-3H3,(H,23,28,29)
• InChI Key: FOOTUGGAJBROQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=NC3=C(N2CC4=CC=CC(=C4)C)C(=O)NC(=O)N3C
• Molecular Formula: C21H26N6O4
• Molecular Weight: 426.5 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The synthesis is often optimized to improve yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques provide information on the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with different reagents, under different conditions, and the mechanism of these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and reactivity, can be determined through various experimental techniques.

Mechanism of Action

If the compound is biologically active, its mechanism of action can be studied. This involves understanding how the compound interacts with biological systems, such as binding to specific proteins or interfering with certain biochemical pathways.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. This can include studying the compound’s effects on cells or organisms, and determining its LD50 (the lethal dose that kills 50% of the test population).

Future Directions

Future research on the compound could involve improving its synthesis, studying its reactions, investigating its mechanism of action, or exploring its potential applications.